Cas no 90977-96-1 (Cyclohexane,1-isocyanato-1-(1-methylethyl)-)
90977-96-1 structure
Product Name:Cyclohexane,1-isocyanato-1-(1-methylethyl)-
CAS No:90977-96-1
MF:C10H17NO
MW:167.248082876205
CID:799062
PubChem ID:45096362
Update Time:2025-04-19
Cyclohexane,1-isocyanato-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1-isocyanato-1-(1-methylethyl)-
- 1-isocyanato-1-propan-2-ylcyclohexane
- Isocyanic acid, 1-isopropylcyclohexyl ester (7CI)
- 90977-96-1
- DTXSID40667479
- 1-Isocyanato-1-(propan-2-yl)cyclohexane
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- Inchi: 1S/C10H17NO/c1-9(2)10(11-8-12)6-4-3-5-7-10/h9H,3-7H2,1-2H3
- InChI Key: PHFOIBAZFYYSLT-UHFFFAOYSA-N
- SMILES: O=C=NC1(C(C)C)CCCCC1
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 29.4Ų
Cyclohexane,1-isocyanato-1-(1-methylethyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
90977-96-1 (Cyclohexane,1-isocyanato-1-(1-methylethyl)-) Related Products
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